Cas no 1369505-88-3 (1-Fluoro-4-iodo-2-methyl-5-nitrobenzene)
1369505-88-3 structure
Product Name:1-Fluoro-4-iodo-2-methyl-5-nitrobenzene
CAS No:1369505-88-3
MF:C7H5FINO2
MW:281.022977590561
CID:2193944
Update Time:2023-08-07
1-Fluoro-4-iodo-2-methyl-5-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-fluoro-4-iodo-2-methyl-5-nitro-
- 2-Fluoro-5-iodo-4-nitrotoluene
- 1-Fluoro-4-iodo-2-methyl-5-nitrobenzene
-
- Inchi: 1S/C7H5FINO2/c1-4-2-6(9)7(10(11)12)3-5(4)8/h2-3H,1H3
- InChI Key: TYTJFVFAPZXAIU-UHFFFAOYSA-N
- SMILES: IC1C=C(C)C(=CC=1[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 185
- Topological Polar Surface Area: 45.8
1-Fluoro-4-iodo-2-methyl-5-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010005636-250mg |
2-Fluoro-5-iodo-4-nitrotoluene |
1369505-88-3 | 97% | 250mg |
489.60 USD | 2021-07-06 | |
| Alichem | A010005636-500mg |
2-Fluoro-5-iodo-4-nitrotoluene |
1369505-88-3 | 97% | 500mg |
855.75 USD | 2021-07-06 | |
| Alichem | A010005636-1g |
2-Fluoro-5-iodo-4-nitrotoluene |
1369505-88-3 | 97% | 1g |
1,579.40 USD | 2021-07-06 |
1-Fluoro-4-iodo-2-methyl-5-nitrobenzene Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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